Cas no 2171609-62-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2171609-62-2
• MF: C₂₆H₂₇N₃O₆
• MW: 477.509086847305
• CID: 5934091
• PubChem ID: 165558444
• Update Time: 2025-07-29

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-5-oxopyrrolidine-3-carboxylic acid
• EN300-1570474
• 2171609-62-2
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H27N3O6/c30-23(29-22-20(25(32)33)12-27-24(22)31)14-9-10-15(11-14)28-26(34)35-13-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-8,14-15,20-22H,9-13H2,(H,27,31)(H,28,34)(H,29,30)(H,32,33)
• InChI Key： KNVVBVWTGZPTIP-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C(NCC1C(=O)O)=O

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 134Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-5-oxopyrrolidine-3-carboxylic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 2171609-62-2)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-5-oxopyrrolidine-3-carboxylic acid, identified by its CAS number 2171609-62-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-5-oxopyrrolidine-3-carboxylic acid is characterized by its intricate arrangement of functional groups, including an amino group protected as a methoxycarbonyl (Boc) derivative, a cyclopentane ring, and a pyrrolidine moiety. These structural features contribute to its potential utility in the synthesis of peptidomimetics and other bioactive molecules. The presence of the fluorenylmethoxycarbonyl group not only enhances the stability of the amino group during synthetic manipulations but also provides a lipophilic anchor that can be tailored for optimal pharmacokinetic properties.

In recent years, there has been a surge in research focused on the development of peptidomimetics as alternatives to traditional peptide-based therapeutics. Peptidomimetics offer several advantages, such as improved metabolic stability, reduced immunogenicity, and enhanced oral bioavailability. The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-5-oxopyrrolidine-3-carboxylic acid represents a valuable building block in this context, as it can be used to construct complex scaffolds that mimic the bioactivity of natural peptides while overcoming their limitations.

The cyclopentane ring in the molecule serves as a rigid scaffold that can be strategically incorporated into drug candidates to optimize binding interactions with biological targets. This structural motif is known to enhance binding affinity and selectivity, making it particularly attractive for the design of small-molecule inhibitors and agonists. Furthermore, the pyrrolidine moiety introduces additional conformational flexibility, allowing for fine-tuning of the molecule's three-dimensional structure to improve its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules with high accuracy. These computational tools have been instrumental in guiding the synthesis and optimization of 4-3-(({9H-fluoren}-9-ylmethoxycarbonyl)amino)cyclopentaneamido-5 oxopyrrolidine -3-carboxylic acid and its derivatives. By leveraging these technologies, scientists have been able to identify novel analogs with enhanced potency and reduced side effects.

The methoxycarbonyl protection of the amino group is a critical feature that allows for selective deprotection under mild acidic conditions, facilitating its incorporation into larger peptidomimetic structures. This protection-deprotection strategy is widely used in synthetic organic chemistry and has been successfully applied in the construction of complex peptide-like molecules. The fluorenylmethoxycarbonyl group, in particular, is known for its stability under a variety of reaction conditions, making it an ideal choice for multi-step syntheses involving harsh reagents or prolonged reaction times.

In addition to its applications in peptidomimetic synthesis, 4-(3-( ({9H-fluoren}-9-ylmethoxy carbony l)amino)cyclop entaneamido)-5 oxopyrrolidine -3-carboxylic acid has shown potential in other areas of medicinal chemistry. For instance, its structural framework can be modified to develop novel kinase inhibitors or other enzyme-targeted therapeutics. The combination of rigid and flexible structural elements makes it a versatile scaffold for designing molecules with specific biological activities.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct key functional groups efficiently. These methods not only improve the overall efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

The pharmacological evaluation of derivatives derived from 4-(3-( ({9H-fluoren}-9-ylmethoxy carbony l)amino)cyclop entaneamido)-5 oxopyrrolidine -3-carboxylic acid has revealed promising results in preclinical studies. These studies have demonstrated that certain analogs exhibit significant activity against target enzymes and receptors relevant to various diseases. The ability to fine-tune the molecular structure has led to the identification of lead compounds with improved pharmacokinetic properties and reduced toxicity.

The development of novel drug candidates is an iterative process that involves extensive structural optimization based on both computational predictions and experimental data. The compound 4-(3-( ({9H-fluoren}-9-ylmethoxy carbony l)amino)cyclop entaneamido)-5 oxopyrrolidine -3-carboxylic acid serves as a valuable intermediate in this process, enabling researchers to explore diverse chemical space while maintaining key structural features necessary for biological activity.

In conclusion, 4-(3-( ({9H-fluoren}-9-ylmethoxy carbony l)amino)cyclop entaneamido)-5 oxopyrrolidine -3-carboxylic acid (CAS No. 2171609 62 2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing peptidomimetics and other bioactive molecules with tailored pharmacological properties. As research in this field continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.